Cas no 120153-68-6 (2-Piperidinecarbonitrile, 1-(phenylmethyl)-)
120153-68-6 structure
Product Name:2-Piperidinecarbonitrile, 1-(phenylmethyl)-
CAS No:120153-68-6
MF:C13H16N2
MW:200.279542922974
CID:1210223
PubChem ID:10878182
Update Time:2025-04-20
2-Piperidinecarbonitrile, 1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarbonitrile, 1-(phenylmethyl)-
- 1-benzylpiperidine-2-carbonitrile
- N-benzyl-2-cyano-piperidine
- N-benzylpiperidine-2-carbonitrile
- 120153-68-6
- DTXSID50446813
- SCHEMBL519227
- AKOS013738061
-
- Inchi: 1S/C13H16N2/c14-10-13-8-4-5-9-15(13)11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-9,11H2
- InChI Key: BOTBFZOLULDADO-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCCCC1C#N
Computed Properties
- Exact Mass: 200.13100
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03000
- LogP: 2.50258
2-Piperidinecarbonitrile, 1-(phenylmethyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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